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Compound of Interest

Compound Name: Chromium(lll) acetate

Cat. No.: B085849

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for
chromium(lll) acetate, intended for use by professionals in research and drug development.
The information is compiled from various safety data sheets and scientific literature to ensure a
thorough understanding of the potential hazards, handling procedures, and emergency
responses associated with this compound.

Chemical and Physical Properties

Chromium(lll) acetate, with the chemical formula Cr(C2H302)s, typically appears as a grayish-
green to blue-green powder or paste.[1] It is used in various industrial applications, including
textile dyeing, tanning, and as a catalyst.

Hazard Identification and Classification

Chromium(lll) acetate is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary health concerns are related to
skin sensitization and irritation, as well as potential organ damage with prolonged or repeated
exposure.

Table 1: GHS Hazard Classification for Chromium(lll) Acetate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]
) o H317: May cause an allergic

Skin Sensitization 1, 1A, 1B ] )

skin reaction.[2][3][4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[2]

Specific Target Organ Toxicity, )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
L irritation.[2]
tract irritation)

» o H373: May cause damage to
Specific Target Organ Toxicity,
2 organs through prolonged or
Repeated Exposure
repeated exposure.[2]

Toxicological Information

The toxicity of chromium compounds is highly dependent on their oxidation state. Chromium(lil)
is generally considered less toxic than hexavalent chromium (Cr(VI)) because Cr(VI) can more
easily penetrate cell membranes.[5][6] Once inside the cell, Cr(VI) is reduced to the more
reactive Cr(lll) state, which can then interact with cellular macromolecules.[6][7]

Table 2: Acute Toxicity Data

Endpoint Value Species Reference

LD50, Oral 2365 mg/kg Rat [8]

Mechanism of Skin Sensitization

Chromium is a known skin sensitizer.[9] The mechanism involves the penetration of chromium
ions through the skin, where they can form complexes with skin proteins.[10] This hapten-
protein complex is then recognized by the immune system, leading to an allergic response
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upon subsequent exposures.[5][10] The Adverse Outcome Pathway (AOP) for skin
sensitization involves key events such as the molecular binding to skin proteins, activation of
keratinocytes, and activation of dendritic cells.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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